Cas no 1187-74-2 (Acetonyl-succinic Acid Diethyl Ester)

Acetonyl-succinic Acid Diethyl Ester Properties

Names and Identifiers

• Diethyl 2-(2-oxopropyl)succinate
• ASE
• BUTANEDIOIC ACID, (2-OXOPROPYL)-DIETHYL ESTER
• DIETHYL ACETONYLSUCCINATE
• Acetonyl succinic acid
• Acetonylsuccinic acid diethyl ester
• 2-(2-oxo-propyl)-succinic acid diethyl ester
• ACETONYL SUCCINIC ACID ETHYL ESTER
• Acetonyl-succinic Acid Diethyl Ester
• diethyl 2-(2-oxopropyl)butanedioate
• Acetonyl succinic acid diethyl ester
• CMLDBU00002588
• Butanedioic acid, (2-oxopropyl)-, diethyl ester
• Acetonyl succinic
• acetonylsuccinic aci
• diethyl 2-acetonylbutanedioate
• AAPVOVKOHNCXJA-UHFFFAOYSA-N
• diethyl 2-(2-oxopropyl)succinate
• CMLD2_000145
• 2-Acetonylsuccini
• AS-16102
• NCGC00161060-01
• CHEMBL3182026
• SR-05000001225-1
• (2-Oxopropyl)butanedioic acid diethyl ester; Diethyl acetonylsuccinate
• J-519532
• 2-(2-oxopropyl)butanedioic acid diethyl ester
• diethyl 2-(2-oxidanylidenepropyl)butanedioate
• MFCD00071579
• CS-0020013
• AKOS015915409
• SCHEMBL3426953
• 1187-74-2
• FT-0656401
• NS00010097
• A804091
• NCGC00017825-02
• A10597
• ?Acetonylsuccinic acid diethyl ester
• CCG-102236
• SY110728
• DTXSID40420187
• SR-05000001225
• Diethyl acetonylsuccinate
• 1,4-diethyl 2-(2-oxopropyl)butanedioate
• DB-407234
• +Expand

• MDL： MFCD00071579
• InChIKey： AAPVOVKOHNCXJA-UHFFFAOYSA-N
• Inchi： 1S/C11H18O5/c1-4-15-10(13)7-9(6-8(3)12)11(14)16-5-2/h9H,4-7H2,1-3H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 230.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 230.11542367g/mol
• Heavy Atom Count: 16
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 69.7

Experimental Properties

• LogP: 1.09800
• PSA: 69.67000
• Refractive Index: 1.44
• Boiling Point: 312.7°C at 760 mmHg
• Flash Point: 110 °C
• Density: 1.073

Acetonyl-succinic Acid Diethyl Ester Security Information

• Safety Term：23-24/25
• Safety Instruction： S23; S24/25
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,Room Temperature
• Signal Word：Warning

Acetonyl-succinic Acid Diethyl Ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%